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Pyrimido[1,2-a]azepinium, 2,3,4,6,7,8,9,10-octahydro-1-(phenylmethyl)-, tetraphenylborate(1-) Pyrimido[1,2-a]azepinium, 2,3,4,6,7,8,9,10-octahydro-1-(phenylmethyl)-, tetraphenylborate(1-)
Brand Name: Vulcanchem
CAS No.: 114367-12-3
VCID: VC0052359
InChI: InChI=1S/C24H20B.C16H23N2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-3-8-15(9-4-1)14-18-13-7-12-17-11-6-2-5-10-16(17)18/h1-20H;1,3-4,8-9H,2,5-7,10-14H2/q-1;+1
SMILES: [B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.C1CCC2=[N+](CC1)CCCN2CC3=CC=CC=C3
Molecular Formula: C40H43BN2
Molecular Weight: 562.608

Pyrimido[1,2-a]azepinium, 2,3,4,6,7,8,9,10-octahydro-1-(phenylmethyl)-, tetraphenylborate(1-)

CAS No.: 114367-12-3

Cat. No.: VC0052359

Molecular Formula: C40H43BN2

Molecular Weight: 562.608

* For research use only. Not for human or veterinary use.

Pyrimido[1,2-a]azepinium, 2,3,4,6,7,8,9,10-octahydro-1-(phenylmethyl)-, tetraphenylborate(1-) - 114367-12-3

Specification

CAS No. 114367-12-3
Molecular Formula C40H43BN2
Molecular Weight 562.608
IUPAC Name 1-benzyl-2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepin-5-ium;tetraphenylboranuide
Standard InChI InChI=1S/C24H20B.C16H23N2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-3-8-15(9-4-1)14-18-13-7-12-17-11-6-2-5-10-16(17)18/h1-20H;1,3-4,8-9H,2,5-7,10-14H2/q-1;+1
Standard InChI Key BSVAQMFSSBXYTG-UHFFFAOYSA-N
SMILES [B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.C1CCC2=[N+](CC1)CCCN2CC3=CC=CC=C3

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